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Introduction

The term "Duralloy" encompasses a range of materials, including engineering plastics, heat-

treated alloy steels, PVC thermoplastic powder coatings, and metallic chromium coatings.[1][2]

[3][4] Each of these materials requires a tailored approach to wear testing based on its unique

properties and intended applications. This document provides a detailed standard operating

procedure (SOP) for the wear testing of Duralloy®, a hard, crack-free, metallic chromium layer.

[4]

The selection of an appropriate wear testing protocol is critical for evaluating the performance

and durability of Duralloy® coatings, which are designed to provide protection against friction,

vibration corrosion, and wear.[4] This SOP is primarily based on the widely recognized ASTM

G99 standard for pin-on-disk wear testing, a method suitable for evaluating the wear of hard

coatings.[5][6]

Material Properties of Duralloy®

A summary of the key properties of Duralloy® is presented in Table 1. This information is

essential for defining the parameters of the wear test.
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Property Value Reference

Layer Thickness 1.5–20 µm [4]

Hardness 800–1,300 HV [4]

Structure Uniform nodular [4]

Tribological Characteristics Excellent [4]

Fretting Corrosion Resistance Excellent [4]

Vibration Corrosion Resistance Good [4]

Table 1: Key Properties of Duralloy® Metallic Chromium Coating

Standard Operating Procedure: Pin-on-Disk Wear
Testing of Duralloy® Coating (Modified ASTM G99)
This protocol outlines the procedure for determining the sliding wear characteristics of

Duralloy® coated specimens using a pin-on-disk tribometer.

1.0 Objective

To quantify the wear rate and coefficient of friction of Duralloy® coating when subjected to

controlled sliding contact against a counterface material.

2.0 Scope

This procedure applies to all Duralloy® coated flat disk specimens tested on a pin-on-disk

apparatus.

3.0 Equipment and Materials

Pin-on-Disk Tribometer

Duralloy® coated disk specimen

Counterface pin specimen (e.g., 52100 steel ball, 6 mm diameter)[5]
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Microbalance (accuracy ±0.01 mg)

Optical Profilometer or Stylus Profilometer

Scanning Electron Microscope (SEM)

Ultrasonic cleaner

Isopropanol

Lint-free wipes

4.0 Experimental Protocol

A detailed workflow for the wear testing procedure is illustrated in the diagram below.
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Specimen Preparation

Wear Testing (Pin-on-Disk)

Post-Test Analysis

Clean Duralloy® disk and pin with isopropanol in an ultrasonic bath for 15 minutes.

Dry specimens with lint-free wipes.

Measure initial mass of disk and pin using a microbalance.

Characterize initial surface roughness and profile of the disk using a profilometer.

Mount Duralloy® disk and pin in the tribometer.

Prepared Specimens

Apply specified normal load (e.g., 10 N).

Set rotational speed (e.g., 0.1 m/s sliding velocity).

Define test duration or sliding distance (e.g., 1000 m).

Initiate test and record friction force and vertical displacement in real-time.

Remove and clean specimens.

Tested Specimens

Measure final mass of disk and pin.

Measure wear track profile on the disk using a profilometer to determine wear volume.

Examine wear track and pin wear scar using SEM to identify wear mechanisms.

Click to download full resolution via product page

Figure 1: Experimental workflow for pin-on-disk wear testing of Duralloy®.
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4.1 Specimen Preparation

Thoroughly clean the Duralloy® coated disk and the counterface pin with isopropanol in an

ultrasonic bath for 15 minutes to remove any surface contaminants.

Dry the specimens using lint-free wipes.

Measure the initial mass of both the disk and the pin to an accuracy of ±0.01 mg using a

microbalance. Record these values.

Characterize the initial surface roughness and topography of the Duralloy® coated disk

using an optical or stylus profilometer.

4.2 Wear Test Execution

Securely mount the Duralloy® disk onto the rotating stage of the pin-on-disk tribometer.

Fix the counterface pin in the stationary holder, ensuring it is perpendicular to the disk

surface.

Apply the predetermined normal load to the pin. A typical load for testing hard coatings is 10

N.[5]

Set the rotational speed of the disk to achieve the desired sliding velocity (e.g., 0.1 m/s).[5]

Define the total sliding distance for the test (e.g., 1000 m).[5]

Start the test and continuously monitor and record the frictional force and vertical

displacement data.

4.3 Post-Test Analysis

After the test is complete, carefully remove the disk and pin from the tribometer.

Clean the specimens to remove any wear debris, following the same procedure as in step

4.1.1.

Measure the final mass of the dried disk and pin and record the values.
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Measure the profile of the wear track on the disk using a profilometer. This data will be used

to calculate the wear volume.

Examine the wear track on the disk and the wear scar on the pin using a Scanning Electron

Microscope (SEM) to identify the dominant wear mechanisms (e.g., abrasive, adhesive).

5.0 Data Presentation and Calculations

The quantitative data obtained from the wear test should be summarized for clear comparison.

5.1 Coefficient of Friction

The coefficient of friction (µ) is calculated in real-time by the tribometer software using the

following formula:

µ = Ff / Fn

Where:

Ff is the measured frictional force.

Fn is the applied normal force.

The average coefficient of friction over the duration of the test should be reported.

5.2 Wear Rate

The wear rate can be determined by mass loss or volume loss.

5.2.1 Mass Loss

Mass loss (Δm) is calculated as:

Δm = mi - mf

Where:

mi is the initial mass.
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mf is the final mass.

5.2.2 Volume Loss

Volume loss (V) is calculated from the profilometry data of the wear track:

V = A * C

Where:

A is the cross-sectional area of the wear track.

C is the circumference of the wear track.

The specific wear rate (k) is then calculated as:

k = V / (Fn * d)

Where:

V is the total wear volume (mm³).

Fn is the normal load (N).

d is the total sliding distance (m).

5.3 Data Summary Tables

The results should be presented in a clear and concise format as shown in Tables 2 and 3.

Test Parameter Value

Normal Load (N) 10

Sliding Velocity (m/s) 0.1

Sliding Distance (m) 1000

Counterface Material 52100 Steel

Environment Ambient Air, 23°C, 45% RH
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Table 2: Wear Test Parameters

Specimen
Avg.
Coefficient of
Friction (µ)

Mass Loss
(mg)

Wear Volume
(mm³)

Specific Wear
Rate (k)
(mm³/Nm)

Duralloy® Disk

Counterface Pin N/A

Table 3: Summary of Wear Test Results

Logical Relationships in Wear Analysis
The interpretation of wear testing results involves understanding the relationship between

material properties, test parameters, and the resulting wear mechanisms.

Input Factors

Wear Process

Output Metrics

Material Properties
(Hardness, Coating Thickness)

Wear Mechanisms
(Abrasive, Adhesive, Fatigue)

Test Parameters
(Load, Speed, Distance)

Wear Rate
(Volume Loss, Mass Loss) Coefficient of Friction

Click to download full resolution via product page

Figure 2: Relationship between input factors and output metrics in wear testing.

6.0 Interpretation of Results
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The wear resistance of the Duralloy® coating is inversely proportional to the specific wear

rate; a lower value indicates higher wear resistance. The coefficient of friction provides insight

into the frictional behavior of the coating against the chosen counterface material. SEM

analysis of the wear tracks will reveal the dominant wear mechanisms, which can be correlated

with the material properties and test parameters. For instance, straight grooves may indicate

two-body abrasion, while pits and delamination could suggest surface fatigue.

7.0 Safety Precautions

Always wear appropriate personal protective equipment (PPE), including safety glasses and

gloves, when handling specimens and operating machinery.

Ensure the tribometer's safety shields are in place during operation.

Handle cleaning solvents in a well-ventilated area.

This SOP provides a comprehensive framework for the wear testing of Duralloy® metallic

chromium coatings. Adherence to this protocol will ensure the generation of reliable and

reproducible data for the evaluation of coating performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for Wear Testing of
Duralloy® Metallic Chromium Coating]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b046103#standard-operating-procedures-for-wear-
testing-of-duralloy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/product/b046103#standard-operating-procedures-for-wear-testing-of-duralloy
https://www.benchchem.com/product/b046103#standard-operating-procedures-for-wear-testing-of-duralloy
https://www.benchchem.com/product/b046103#standard-operating-procedures-for-wear-testing-of-duralloy
https://www.benchchem.com/product/b046103#standard-operating-procedures-for-wear-testing-of-duralloy
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b046103?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046103?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

